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Compound of Interest

4-Methoxy-2,6-
Compound Name: _ ]
dimethylbenzenesulfonyl chloride

cat. No.: B1591513

An In-depth Technical Guide to the Physical Properties of 4-Methoxy-2,6-
dimethylbenzenesulfonyl Chloride

This document provides a comprehensive technical overview of the core physical properties of
4-Methoxy-2,6-dimethylbenzenesulfonyl chloride. It is intended for researchers, scientists,
and professionals in the field of drug development and synthetic chemistry who require a
detailed understanding of this reagent's characteristics for its effective handling, application,
and analysis.

Introduction and Chemical Identity

4-Methoxy-2,6-dimethylbenzenesulfonyl chloride, identified by CAS Number 55661-08-0, is
an aromatic sulfonyl chloride.[1][2] Such compounds are pivotal in organic synthesis, primarily
as reagents for introducing sulfonyl groups onto other molecules, often to form sulfonamides or
sulfonate esters. The "Mds" (4-methoxy-2,6-dimethylbenzenesulfonyl) group, in particular, can
serve as a protecting group for amines, offering distinct steric and electronic properties due to
the ortho-methyl and para-methoxy substituents. A thorough understanding of its physical
properties is the foundation for its safe and effective use in any research or development
setting.

Core Physical Properties Summary
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The fundamental physical characteristics of 4-Methoxy-2,6-dimethylbenzenesulfonyl
chloride are summarized below. It is critical to note that several of these values are derived
from computational predictions, as extensive experimental data for this specific molecule is not
widely published.[1]

Property Value Source
CAS Number 55661-08-0 [1]
Molecular Formula CoH11CIO3S [1]
Molecular Weight 234.7 g/mol [1]

Melting Point 106.36 °C Predicted[1]
Boiling Point ~356.1 °C (at 760 mmHg) Predicted[1]
Density 1.285 g/cm3 Predicted[1]

White to off-white crystalline
Appearance . Inferred from analogs[3]
solid (Expected)

Detailed Analysis of Physical Properties
Melting Point

The melting point of a solid is a critical indicator of its purity. For a crystalline solid like 4-
Methoxy-2,6-dimethylbenzenesulfonyl chloride, a sharp melting range close to the literature
value suggests high purity. The computationally predicted melting point is 106.36 °C.[1]

This protocol outlines the standard method for verifying the melting point in a laboratory setting.

o Sample Preparation: Finely crush a small amount of the crystalline solid on a watch glass
using a spatula.

o Capillary Loading: Tap the open end of a capillary tube into the powder to collect a small
amount. Invert the tube and tap it gently on a hard surface to pack the sample into the
sealed end. A sample height of 2-3 mm is ideal.
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o Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point
apparatus.

e Heating: Heat the block rapidly to about 15-20 °C below the expected melting point (e.g., to
~85 °C).

e Observation: Reduce the heating rate to 1-2 °C per minute. Observe the sample closely
through the magnifying lens.

o Data Recording: Record the temperature at which the first drop of liquid appears (the onset
of melting) and the temperature at which the entire sample becomes a clear liquid
(completion of melting). This range is the melting point.

Sample Preparation

Crush Crystalline Load Capillary
Sample Tube (2-3 mm)

Analysis

Rapid Heat to Slow Heat Record Melting
(T_exp - 20°C) (1-2°C/min) Range

Place in Apparatus

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Solubility Profile

While specific solubility data for 4-Methoxy-2,6-dimethylbenzenesulfonyl chloride is not
readily available, a qualitative profile can be predicted based on its structure and the known
behavior of similar sulfonyl chlorides. The presence of a polar sulfonyl chloride group and a
methoxy group suggests some affinity for polar solvents. However, the aromatic ring and two
methyl groups contribute significant non-polar character.

» Polar Protic Solvents (e.g., Water, Alcohols): Expected to be poorly soluble and reactive.
Sulfonyl chlorides readily hydrolyze in the presence of water and react with alcohols.[4][5]

e Polar Aprotic Solvents (e.g., Dichloromethane, THF, Acetone, Ethyl Acetate): Expected to be
soluble. These solvents are standard choices for reactions involving sulfonyl chlorides as
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they can dissolve the reagent without reacting with it.

Non-Polar Solvents (e.g., Hexane, Toluene): Expected to have limited to moderate solubility.
The aromatic ring may promote solubility in toluene over aliphatic hexane.

Setup: Arrange a series of labeled test tubes, each containing 1 mL of a different solvent
(e.g., water, ethanol, dichloromethane, toluene, hexane).

Addition: Add approximately 10-20 mg of 4-Methoxy-2,6-dimethylbenzenesulfonyl
chloride to each test tube.

Observation: Agitate each tube using a vortex mixer for 30 seconds. Observe if the solid
dissolves completely.

Classification: Classify the compound as "soluble,” "sparingly soluble,” or "insoluble" in each
solvent at room temperature. Note any signs of reaction, such as fuming or color change,
particularly in protic solvents.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1591513?utm_src=pdf-body
https://www.benchchem.com/product/b1591513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(e
Test Solvents

Toluene

£

DCM  /
G Vortex for Observe and - '
Compound to . e Solubility Profile
30 seconds Classify Solubility
1mL Solvent

Ethanol A

Water

0o

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Pure Compound
Sample

NMR Analysis R&IR Analysis

Dissolve in Place Sample

CDCI3 on ATR Crystal
Transfer to
NMR Tube Apply Pressure

l

(Acquire Spectrum) (Acquire Spectrum)
~ 7

Structural
Verification

Click to download full resolution via product page

Caption: General Workflow for Spectroscopic Analysis.

Safety and Handling

Based on safety data sheets for analogous sulfonyl chlorides, 4-Methoxy-2,6-
dimethylbenzenesulfonyl chloride must be handled with significant care. [6][7][8][9]

o Corrosivity: The compound is expected to be corrosive, causing severe skin burns and
serious eye damage. [6][8][10]Always handle in a fume hood.

o Reactivity: It is moisture-sensitive and will react with water, potentially releasing corrosive
hydrogen chloride gas. [5][9]* Personal Protective Equipment (PPE): Chemical-resistant
gloves, safety goggles, and a face shield are mandatory. [6][9]A lab coat must be worn.
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o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
water and incompatible materials such as strong bases and alcohols. [9][11]

Conclusion

4-Methoxy-2,6-dimethylbenzenesulfonyl chloride is a solid aromatic sulfonyl chloride with a
predicted melting point of 106.36 °C. [1]Its solubility is likely highest in polar aprotic solvents,
while it is reactive towards protic solvents like water. Spectroscopic analysis is crucial for
confirming its structure. Due to its corrosive and water-reactive nature, strict adherence to
safety protocols is essential during its handling and use. This guide provides the foundational
knowledge required for incorporating this valuable reagent into advanced synthetic
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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